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Compound of Interest

Compound Name: Zinc fluoroborate

Cat. No.: B081048 Get Quote

A Comprehensive Toxicological and Safety
Guide to Zinc Fluoroborate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the toxicological data and safety

precautions for handling zinc fluoroborate. The information is compiled from various safety

data sheets, toxicology databases, and scientific literature to ensure a comprehensive resource

for laboratory and industrial settings.

Toxicological Data
Zinc fluoroborate is a corrosive substance that is harmful if swallowed, inhaled, or in contact

with skin.[1][2][3][4] The primary hazards are associated with its corrosive nature and the

toxicity of its components, zinc and fluoroborate.

Acute Toxicity
Quantitative data on the acute toxicity of zinc fluoroborate is limited and varies across

different sources. The available data is summarized in the table below.
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Parameter Route Species Value Reference

LD50 Oral Rat > 500 mg/kg [3][5]

LD50 Oral -

0.5 - 5 g/kg

(Toxicity Grade

2)

[6]

LD50 Dermal - No data available [1][2]

LC50 Inhalation - No data available [1][2]

GHS Classification:

Acute Toxicity, Oral: Category 4[1][2]

Acute Toxicity, Dermal: Category 4[1][2]

Acute Toxicity, Inhalation: Category 4[1][2]

Skin Corrosion and Irritation
Zinc fluoroborate is classified as causing severe skin burns and eye damage.[1][2][3][4] A

41% aqueous solution has been reported to cause skin and eye irritation.[3]

GHS Classification:

Skin Corrosion/Irritation: Category 1B[1][7]

Serious Eye Damage and Irritation
Direct contact with zinc fluoroborate can cause serious and potentially irreversible eye

damage.[1][2][7]

GHS Classification:

Serious Eye Damage/Eye Irritation: Category 1[4][7]

Respiratory and Skin Sensitization
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There is no data available to classify zinc fluoroborate as a respiratory or skin sensitizer.[1][2]

Germ Cell Mutagenicity
No specific data on the mutagenicity of zinc fluoroborate is available.[1][2][7] However,

studies on zinc have shown it is not mutagenic but may have some clastogenic properties.[8]

Zinc acetate has shown positive results in some in vitro mutagenicity assays.

Carcinogenicity
There is no data available on the carcinogenicity of zinc fluoroborate.[1][2][7] The Department

of Health and Human Services (DHHS) and the International Agency for Research on Cancer

(IARC) have not classified zinc for carcinogenicity.[9] The EPA has determined that zinc is not

classifiable as to its human carcinogenicity based on incomplete information.[9]

Reproductive Toxicity
No data is available regarding the reproductive toxicity of zinc fluoroborate.[1][2][7]

Specific Target Organ Toxicity (STOT)
Single Exposure: May cause respiratory irritation.[7]

Repeated Exposure: No data available.[1][2]

Safety Precautions for Handling
Due to its hazardous properties, strict safety measures must be followed when handling zinc
fluoroborate.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[1]

[6]

Skin Protection: Wear chemical-impermeable gloves (e.g., rubber gloves) and protective

clothing to prevent skin contact.[1][6][10]
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Respiratory Protection: Use a full-face respirator if exposure limits are exceeded or if

irritation is experienced.[1]

Engineering Controls
Work in a well-ventilated area, preferably under a chemical fume hood, to minimize inhalation

of dust or vapors.[1][2][10] Ensure that eyewash stations and safety showers are readily

accessible.[7]

Handling and Storage
Avoid formation of dust and aerosols.[1][2]

Do not breathe dust, fume, gas, mist, vapors, or spray.[1][2]

Wash hands thoroughly after handling.[1][2]

Do not eat, drink, or smoke when using this product.[1][2]

Store in a cool, dry, and well-ventilated place in tightly closed containers.[7][10]

Store locked up.[1][2]

Keep away from incompatible materials such as strong bases and oxidizing agents.[7][10]

First Aid Measures
If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Get

emergency medical help immediately.[1][2]

If on Skin: Take off immediately all contaminated clothing. Rinse skin with plenty of water.

Get medical help.[1][2] Wash contaminated clothing before reuse.[1][2]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Get immediate medical attention.[1][2]

If Swallowed: Rinse mouth. Do NOT induce vomiting. Get medical help.[1][2]
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Experimental Protocols
Detailed experimental protocols for the toxicological assessment of zinc fluoroborate are not

publicly available. However, the following sections describe the general methodologies based

on OECD guidelines for key toxicological endpoints.

Acute Oral Toxicity (Based on OECD Guideline 423)
This method provides information on the health hazards likely to arise from a single oral

exposure to a substance. A stepwise procedure is used with a limited number of animals.

Dose single animal
 at starting dose level

Observe for 14 days
(mortality and clinical signs) Animal survives?

Dose 2 more animals
 at the same doseYes

Animal diesNo

Observe for 14 days 2-3 animals survive?

Stop or increase dose
 in 1-2 more animals

Yes

Dose 2 more animals
 at a lower dose

No

Estimate LD50 and
 classify substance

Observe for 14 days 2-3 animals survive?

Stop or decrease dose
 in 1-2 more animals

Yes

No

Apply 0.5g of substance
 to a small area of skin

 on one rabbit

Cover with gauze patch
 for 4 hours

Remove patch and
 wash the skin Observe for up to 14 days

Score for erythema
 and edema at 1, 24,

 48, and 72 hours

Classify based on severity
 and reversibility of lesions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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